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  4. 10-Hexanoyl-11-(4-methylphenyl)-3-phenyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one
10-Hexanoyl-11-(4-methylphenyl)-3-phenyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one 10-Hexanoyl-11-(4-methylphenyl)-3-phenyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one
Brand Name: Vulcanchem
CAS No.: 374544-45-3
VCID: VC0444385
InChI: InChI=1S/C32H34N2O2/c1-3-4-6-15-30(36)34-28-14-10-9-13-26(28)33-27-20-25(23-11-7-5-8-12-23)21-29(35)31(27)32(34)24-18-16-22(2)17-19-24/h5,7-14,16-19,25,32-33H,3-4,6,15,20-21H2,1-2H3
SMILES: CCCCCC(=O)N1C(C2=C(CC(CC2=O)C3=CC=CC=C3)NC4=CC=CC=C41)C5=CC=C(C=C5)C
Molecular Formula: C32H34N2O2
Molecular Weight: 478.6g/mol

10-Hexanoyl-11-(4-methylphenyl)-3-phenyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one

CAS No.: 374544-45-3

Main Products

VCID: VC0444385

Molecular Formula: C32H34N2O2

Molecular Weight: 478.6g/mol

10-Hexanoyl-11-(4-methylphenyl)-3-phenyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one - 374544-45-3

CAS No. 374544-45-3
Product Name 10-Hexanoyl-11-(4-methylphenyl)-3-phenyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one
Molecular Formula C32H34N2O2
Molecular Weight 478.6g/mol
IUPAC Name 5-hexanoyl-6-(4-methylphenyl)-9-phenyl-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one
Standard InChI InChI=1S/C32H34N2O2/c1-3-4-6-15-30(36)34-28-14-10-9-13-26(28)33-27-20-25(23-11-7-5-8-12-23)21-29(35)31(27)32(34)24-18-16-22(2)17-19-24/h5,7-14,16-19,25,32-33H,3-4,6,15,20-21H2,1-2H3
Standard InChIKey JVXLQRFHVGDCPB-UHFFFAOYSA-N
SMILES CCCCCC(=O)N1C(C2=C(CC(CC2=O)C3=CC=CC=C3)NC4=CC=CC=C41)C5=CC=C(C=C5)C
Canonical SMILES CCCCCC(=O)N1C(C2=C(CC(CC2=O)C3=CC=CC=C3)NC4=CC=CC=C41)C5=CC=C(C=C5)C
PubChem Compound 3814168
Last Modified Nov 11 2021
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